5-bromo-2-chloro-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H15BrClN3O2/c20-14-6-7-16(21)15(10-14)19(26)22-8-9-24-12-23-17(11-18(24)25)13-4-2-1-3-5-13/h1-7,10-12H,8-9H2,(H,22,26)
• InChI Key: QPUKGUBZKUQVEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CCNC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C19H15BrClN3O2
• Molecular Weight: 432.7 g/mol

Description

5-bromo-2-chloro-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in medicine and biotechnology.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized as part of research into novel non-peptide CCR5 antagonists. These studies involved various synthesis methods, including elimination reactions, reduction reactions, and bromization. The chemical structures of these compounds were confirmed using techniques like NMR and MS (H. Bi, 2015, Chinese Journal of Synthetic Chemistry).

Potential Antiviral and Antiretroviral Activity

• Research into similar compounds has shown potential antiretroviral activity, particularly against HIV. These studies have explored the synthesis and biological evaluation of various derivatives with potential as anticancer and anti-5-lipoxygenase agents (A. Rahmouni et al., 2016, Bioorganic Chemistry).

Antimicrobial Activity

• Some derivatives of this compound have been evaluated for their antibacterial and antifungal activity. Compounds containing specific moieties showed significant activity against both Gram-positive and Gram-negative bacteria, as well as against fungi (M. Vijaya Laxmi et al., 2019, American Journal of Pharmacy And Health Research).

Applications in Chemokine Receptor Research

• Compounds synthesized from 5-bromo-2-chloro-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)benzamide have been researched as chemokine receptor CCR5 antagonists, which could potentially be used in the prevention of HIV-1 infection (Cheng De-ju, 2014, Journal of Inner Mongolia Normal University).